Cas no 67122-11-6 (2-Naphthalenecarbonitrile, 1-methoxy-4-nitro-)

2-Naphthalenecarbonitrile, 1-methoxy-4-nitro- structure
67122-11-6 structure
Product Name:2-Naphthalenecarbonitrile, 1-methoxy-4-nitro-
CAS No:67122-11-6
MF:C12H8N2O3
MW:228.20352268219
CID:395331
PubChem ID:12405679
Update Time:2025-04-19

2-Naphthalenecarbonitrile, 1-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbonitrile, 1-methoxy-4-nitro-
    • 1-methoxy-4-nitronaphthalene-2-carbonitrile
    • DTXSID00496727
    • 67122-11-6
    • Inchi: 1S/C12H8N2O3/c1-17-12-8(7-13)6-11(14(15)16)9-4-2-3-5-10(9)12/h2-6H,1H3
    • InChI Key: OPKYRMVPJNLDRT-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#N)=CC(=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 228.05354
  • Monoisotopic Mass: 228.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • PSA: 76.16
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